Cas no 108664-98-8 (5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI))

5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI) structure
108664-98-8 structure
Product Name:5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI)
CAS No:108664-98-8
MF:C19H24O2
MW:284.392665863037
CID:128110
PubChem ID:4287703
Update Time:2025-04-18

5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI)
    • 16-OXOCAFESTOL
    • 5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-deca...
    • 5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5a
    • OXOCAFESTOL, 16-(RG)
    • OXOCAFESTOL,16
    • OXALIC ACID(P)
    • OXOCAFESTOL, 16-
    • 68917-64-6
    • 12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6-dien-17-one
    • J-002176
    • 12-methyl-8-oxapentacyclo[14.2.1.0?,??.0?,??.0?,?]nonadeca-5(9),6-dien-17-one
    • 108664-98-8
    • DDWYTNONBBOFFA-UHFFFAOYSA-N
    • Inchi: 1S/C19H24O2/c1-18-7-5-16-13(6-9-21-16)14(18)4-8-19-10-12(15(20)11-19)2-3-17(18)19/h6,9,12,14,17H,2-5,7-8,10-11H2,1H3
    • InChI Key: DDWYTNONBBOFFA-UHFFFAOYSA-N
    • SMILES: O=C1CC23CCC4C5C=COC=5CCC4(C)C2CCC1C3

Computed Properties

  • Exact Mass: 284.17800
  • Monoisotopic Mass: 284.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21000
  • LogP: 4.48500

5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI) Security Information

  • WGK Germany:3
  • Safety Term:WGK Germany 3

5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI) Pricemore >>

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5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI) Related Literature

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